3-Ethyl-1-(2-fluorophenyl)pentan-1-amine
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Description
3-Ethyl-1-(2-fluorophenyl)pentan-1-amine is a fluorinated secondary amine with a pentan-1-amine backbone substituted with an ethyl group at the third carbon and a 2-fluorophenyl ring at the terminal amine. For instance, fluorinated amines are often explored for their bioactivity and stability in drug discovery .
Properties
Molecular Formula |
C13H20FN |
|---|---|
Molecular Weight |
209.30 g/mol |
IUPAC Name |
3-ethyl-1-(2-fluorophenyl)pentan-1-amine |
InChI |
InChI=1S/C13H20FN/c1-3-10(4-2)9-13(15)11-7-5-6-8-12(11)14/h5-8,10,13H,3-4,9,15H2,1-2H3 |
InChI Key |
VKCKPOQYFWWNGC-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)CC(C1=CC=CC=C1F)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-fluorobenzaldehyde and 3-ethylpentan-1-amine.
Condensation Reaction: The starting materials undergo a condensation reaction in the presence of a suitable catalyst to form an intermediate compound.
Reduction: The intermediate compound is then subjected to a reduction reaction using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the final product, 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine.
Industrial Production Methods
In an industrial setting, the production of 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Common techniques used in industrial production include:
Catalytic Hydrogenation: This method involves the use of a metal catalyst, such as palladium or platinum, to facilitate the hydrogenation of the intermediate compound.
Crystallization: The final product is purified through crystallization, which involves dissolving the compound in a suitable solvent and allowing it to crystallize out of the solution.
Chemical Reactions Analysis
Types of Reactions
3-Ethyl-1-(2-fluorophenyl)pentan-1-amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield amines or alcohols.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include halogens and nucleophiles.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, nucleophiles.
Major Products Formed
Oxidation Products: Ketones, carboxylic acids.
Reduction Products: Amines, alcohols.
Substitution Products: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
Chemistry: The compound is used as a reference standard in analytical chemistry for the identification and quantification of cathinones in various samples.
Biology: It is studied for its effects on biological systems, including its interaction with neurotransmitter receptors and its potential as a research tool in neuropharmacology.
Medicine: The compound is investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a stimulant.
Industry: It is used in the development of new materials and as a precursor in the synthesis of other chemical compounds.
Mechanism of Action
The mechanism of action of 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine involves its interaction with neurotransmitter systems in the brain. The compound acts as a stimulant by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to enhanced synaptic transmission and increased neuronal activity. The molecular targets and pathways involved include:
Dopamine Transporter (DAT): The compound inhibits the reuptake of dopamine, leading to increased dopamine levels in the synaptic cleft.
Norepinephrine Transporter (NET): It also inhibits the reuptake of norepinephrine, resulting in elevated norepinephrine levels.
Serotonin Transporter (SERT): The compound affects serotonin levels by inhibiting its reuptake.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Observations:
Substituent Position Matters : The 2-fluorophenyl vs. 3-fluorophenyl isomers (e.g., ) may exhibit divergent biological activities due to steric and electronic differences in receptor binding.
Salt Formation : The hydrochloride derivative () demonstrates how salt forms can optimize solubility for drug formulations.
Cyclic vs. Linear Structures : The difluorocyclopentyl analog () shows reduced molecular weight and increased rigidity, favoring enzyme-substrate interactions.
Research Findings and Implications
- Biological Relevance : Fluorinated amines like 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine are often investigated for central nervous system (CNS) activity due to their ability to cross the blood-brain barrier. The ethyl group may prolong metabolic stability, while the fluorine atom fine-tunes electronic properties .
- Synthetic Challenges: Similar compounds (e.g., ) require precise control during alkylation and aromatic substitution steps, as noted in synthesis protocols for related amines .
- Structural Insights : Crystallographic data for analogs (e.g., ) suggest that pentan-1-amine derivatives adopt extended conformations, which could influence their interaction with biological targets.
Biological Activity
3-Ethyl-1-(2-fluorophenyl)pentan-1-amine is a chemical compound with the molecular formula C13H21FN. Its structure features an ethyl group, a fluorophenyl group, and a primary amine group, which contribute to its unique biological properties. This compound has gained attention in medicinal chemistry due to its potential interactions with various biological systems, influencing enzyme activity and receptor interactions.
The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity, which may affect its pharmacokinetic properties and interactions with biological targets. The following table summarizes key structural features and comparisons with similar compounds:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine | C13H21FN | Contains an ethyl and fluorophenyl group |
| 3-Ethyl-1-(3-fluorophenyl)pentan-1-amine | C13H21FN | Similar structure but with a different fluorine position |
| 3-Ethyl-1-(2-methylphenyl)pentan-1-amine | C14H23N | Contains a methyl group instead of fluorine |
| 2-Ethyl-1-(2-fluorophenyl)butan-1-amine | C12H17FN | Shorter carbon chain compared to the 3-Ethyl variant |
Biological Activity
Research indicates that 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine may modulate various biological activities, including:
- Enzyme Modulation : The compound may influence enzyme activities, which is critical for therapeutic applications. Specific pathways and mechanisms of action are under investigation.
- Receptor Interactions : Studies suggest that this compound interacts with specific receptors, potentially affecting signaling pathways related to various diseases.
Case Studies
Recent studies have focused on the pharmacological properties of 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine. For instance:
- Pharmacological Evaluation : In vitro studies have shown that this compound exhibits significant binding affinity to certain receptors, suggesting potential applications in treating disorders linked to these targets.
- Therapeutic Potential : Research has explored its use in neurodegenerative diseases and cancer therapy due to its ability to modulate receptor activity.
The specific mechanisms by which 3-Ethyl-1-(2-fluorophenyl)pentan-1-amine exerts its biological effects are still being elucidated. Current hypotheses include:
- Alteration of Signaling Pathways : By interacting with receptors, the compound may alter downstream signaling pathways that regulate cell proliferation and survival.
- Influence on Gene Expression : There is potential for this compound to impact gene expression related to inflammation and cell growth.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
